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Compound of Interest

Compound Name: 1-tert-butyl-3-phenyilthiourea

Cat. No.: B087764

Application Notes and Protocols for 1-tert-butyl-
3-phenylthiourea

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and use of 1-tert-
butyl-3-phenylthiourea (CAS RN: 14327-04-9). The information is intended to ensure the
safety of laboratory personnel and to maintain the integrity of the compound for research and
development purposes.

Section 1: Compound Information

1.1. Chemical Properties
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Property Value Source

Molecular Formula C11H16N2S ChemicalBook][1]

Molecular Weight 208.32 g/mol ChemicalBook[1]
White to off-white crystalline

Appearance General knowledge
powder

Melting Point Not available

Boiling Point Not available
Soluble in many organic

Solubility solvents. Limited solubility in General knowledge
water.

- Stable under recommended
Stability

storage conditions.[2]

1.2. Safety and Hazard Information

Hazard Statement

Precautionary Statement

Pictogram

Harmful if swallowed. Causes
skin irritation. Causes serious
eye irritation. May cause

respiratory irritation.

Wash skin thoroughly after

handling. Do not eat, drink or

smoke when using this

product. Wear protective

gloves/protective clothing/eye

protection/face protection.

GHSO07

Note: This information is based on the Safety Data Sheet for the closely related compound

Phenylthiourea and general chemical safety principles.

Section 2: Proper Handling and Personal Protective

Equipment (PPE)

Proper handling of 1-tert-butyl-3-phenylthiourea is crucial to minimize exposure and prevent

contamination. The following procedures should be strictly adhered to in a laboratory setting.
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2.1. Engineering Controls
o Work in a well-ventilated area, preferably in a certified chemical fume hood.[3]
o Ensure that an eyewash station and safety shower are readily accessible.[3]

2.2. Personal Protective Equipment (PPE)

PPE Item Specification
Nitrile or neoprene gloves. Check for
Gloves .
breakthrough times.
Eye Protection Chemical safety goggles or a face shield.
A flame-retardant lab coat should be worn at all
Lab Coat

times.

If working with large quantities or if dust is
) ) generated, a NIOSH-approved respirator with
Respiratory Protection ] ] ]
an appropriate cartridge for organic vapors and

particulates is recommended.

2.3. General Handling Procedures

Avoid inhalation of dust and vapors.

Avoid contact with skin and eyes.

Use non-sparking tools and equipment.

Keep containers tightly closed when not in use.[3]

Wash hands thoroughly after handling.[3]
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Personal Protective Equipment (PPE)

Goggles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087764#proper-handling-and-storage-procedures-
for-1-tert-butyl-3-phenylthiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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